![molecular formula C10H7NS B1280512 Benzo[b]thiophene-2-acetonitrile CAS No. 75444-80-3](/img/structure/B1280512.png)
Benzo[b]thiophene-2-acetonitrile
Overview
Description
Benzo[b]thiophene-2-acetonitrile is a chemical compound that is part of the benzo[b]thiophene family. This family of compounds is characterized by a fused benzene and thiophene ring, which imparts unique electronic and structural properties. The specific compound of interest, this compound, is not directly mentioned in the provided papers, but its structure can be inferred to contain a nitrile group at the 2-position of the benzo[b]thiophene core.
Synthesis Analysis
The synthesis of benzo[b]thiophene derivatives has been explored through various methods. One approach involves the use of a ruthenium(II) tris-acetonitrile complex as a catalyst for the hydrogenation of benzo[b]thiophene to 2,3-dihydrobenzo[b]thiophene under mild conditions . Another method reported the one-pot synthesis of 2,3-substituted benzo[b]thiophenes from o-halophenyl acetonitrile using Cu(I) catalysis, which highlights the potential for creating this compound derivatives . Additionally, palladium-catalyzed coupling and electrophilic cyclization of terminal acetylenes have been used to synthesize 2,3-disubstituted benzo[b]thiophenes . A novel synthesis using 2-chlorobenzaldehyde and 2-mercaptoacetonitrile as starting materials has also been described, which could be adapted for the synthesis of this compound .
Molecular Structure Analysis
The molecular structure of benzo[b]thiophene derivatives is characterized by a planar fused ring system, which can influence their electronic properties and reactivity. Single-crystal X-ray analysis of related compounds, such as benzo[1,2-b:4,5-b']dichalcogenophenes, has revealed a planar molecular structure with a herringbone packing arrangement . This structural information is relevant for understanding the properties of this compound.
Chemical Reactions Analysis
Benzo[b]thiophene derivatives participate in various chemical reactions. The hydrogenation of benzo[b]thiophene to its dihydro derivative has been efficiently catalyzed by ruthenium complexes . The electrophilic cyclization of terminal acetylenes has been employed to synthesize disubstituted benzo[b]thiophenes . Furthermore, the photophysical behavior of fluorescent benzo[b]thiophene derivatives has been studied, indicating that electronic distribution and intramolecular charge transfer interactions are crucial for their excited-state relaxation pathways .
Physical and Chemical Properties Analysis
The physical and chemical properties of benzo[b]thiophene derivatives are influenced by their molecular structure. The planarity of the fused ring system contributes to their electronic properties, as evidenced by the physicochemical properties elucidated through cyclic voltammetry and UV-vis spectra . The synthesis methods described in the papers suggest that this compound would likely share similar properties, such as good yields and operational simplicity in its synthesis , as well as potential applications in catalysis and fluorescence based on the behavior of related compounds .
Scientific Research Applications
Catalytic Activity
Benzo[b]thiophene-2-acetonitrile plays a significant role in catalytic processes. The ruthenium(II) tris-acetonitrile complex, which includes benzo[b]thiophene, has been identified as an extremely efficient catalyst precursor. This complex is used for the regioselective hydrogenation of benzo[b]thiophene to 2,3-dihydrobenzo[b]thiophene under mild conditions. This catalytic process demonstrates high efficiency and selectivity, highlighting the importance of this compound in catalysis (Bianchini et al., 1999).
Synthesis of Derivatives
The molecule is integral to the synthesis of various chemical derivatives. For example, the alkylation of cyanide ion with 3-chloromethylbenzo[b]thiophene yields benzo[b]thiophene-3-acetonitrile among other by-products (Campaigne & Neiss, 1965). Furthermore, a method for the preparation of 3-substituted benzo[b]thiophenes was developed using α-substituted 2-(1-phenylethylthio)styrenes, which were easily prepared from 2-mercaptophenyl ketones or benzenethiols (Kobayashi et al., 2007).
Photophysical Properties
Benzo[b]thiophene derivatives are noted for their fluorescent properties. Fluorescent derivatives were synthesized by palladium catalyzed cross-couplings, demonstrating a balance between electronic distribution and intramolecular charge transfer interactions (Venanzi et al., 2005). These properties make them valuable in applications requiring fluorescent markers.
Pharmaceutical Applications
Benzo[b]thiophene derivatives have shown potential in pharmaceutical applications. A novel inhibitor of hepatitis B, methyl 4-fluoro-3-(morpholinosulfonyl)benzo[b]thiophene-2-carboxylate, was synthesized using this compound. This substance demonstrated inhibitory activity against HBV, indicating its potential in antiviral therapies (Ivachtchenko et al., 2019).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(1-benzothiophen-2-yl)acetonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NS/c11-6-5-9-7-8-3-1-2-4-10(8)12-9/h1-4,7H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPJJYCYYBXUZCP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(S2)CC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10505031 | |
Record name | (1-Benzothiophen-2-yl)acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10505031 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
75444-80-3 | |
Record name | (1-Benzothiophen-2-yl)acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10505031 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(1-benzothiophen-2-yl)acetonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of synthesizing Benzo[b]thiophene-2-acetonitrile via this specific method?
A1: The research highlights the use of Beckmann fission of fused cyclobutanones as a new synthetic pathway for obtaining this compound. [, ] This method is particularly interesting as it offers a way to introduce a two-carbon unit (acetonitrile group) onto the Benzo[b]thiophene scaffold. This could potentially open doors for creating novel derivatives with modified properties and potential applications in various fields.
Q2: The research mentions the synthesis being applicable to other heterocycles. Could you elaborate on this and its potential implications?
A2: The research indicates that this synthetic approach using Beckmann fission is not limited to Benzo[b]thiophene. It has also been successfully applied to synthesize Indole-2-acetonitriles using similar starting materials. [] This broader applicability suggests that this method could be a valuable tool for introducing the acetonitrile group into various other heterocyclic systems. This could be particularly useful for exploring structure-activity relationships and developing new compounds with desired biological or material properties.
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